3-((3-fluorophenyl)(4-methylpiperazin-1-yl)methyl)-4-hydroxy-6-methyl-1-(pyridin-2-ylmethyl)pyridin-2(1H)-one

• IUPAC Name: 3-[(3-fluorophenyl)-(4-methylpiperazin-1-yl)methyl]-4-hydroxy-6-methyl-1-(pyridin-2-ylmethyl)pyridin-2-one
• InChI: InChI=1S/C24H27FN4O2/c1-17-14-21(30)22(24(31)29(17)16-20-8-3-4-9-26-20)23(18-6-5-7-19(25)15-18)28-12-10-27(2)11-13-28/h3-9,14-15,23,30H,10-13,16H2,1-2H3
• InChI Key: JLNUZPUEJNTTBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1CC2=CC=CC=N2)C(C3=CC(=CC=C3)F)N4CCN(CC4)C)O
• Molecular Formula: C24H27FN4O2
• Molecular Weight: 422.5 g/mol

Description

3-((3-fluorophenyl)(4-methylpiperazin-1-yl)methyl)-4-hydroxy-6-methyl-1-(pyridin-2-ylmethyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C24H27FN4O2 and its molecular weight is 422.504. The purity is usually 95%.
BenchChem offers high-quality 3-((3-fluorophenyl)(4-methylpiperazin-1-yl)methyl)-4-hydroxy-6-methyl-1-(pyridin-2-ylmethyl)pyridin-2(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-((3-fluorophenyl)(4-methylpiperazin-1-yl)methyl)-4-hydroxy-6-methyl-1-(pyridin-2-ylmethyl)pyridin-2(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Properties

• Compounds related to 3-((3-fluorophenyl)(4-methylpiperazin-1-yl)methyl)-4-hydroxy-6-methyl-1-(pyridin-2-ylmethyl)pyridin-2(1H)-one have been synthesized and evaluated for their anticonvulsant activity. These compounds showed protection in electrically induced seizures, with some displaying higher inhibition of NaV1.2 currents than phenytoin, a model antiepileptic drug (Kamiński, Obniska, Chlebek, Liana, & Pękala, 2013).

Antiproliferative Activity

• A study on the antiproliferative activity of new pyrazolo[3,4-c]pyridines, including 3-(3-fluorophenyl) derivatives, indicated promising cytotoxicity and anticancer potential. These compounds were found to induce apoptotic cell death and inhibit protein kinases (Gavriil, Lougiakis, Pouli, Marakos, Skaltsounis, Nam, Jove, Horne, Gioti, Pratsinis, Kletsas, & Tenta, 2017).

Synthesis for Topical Drug Delivery

• Novel morpholinyl- and methylpiperazinylacyloxyalkyl prodrugs of naproxen were synthesized for potential use in topical drug delivery. These compounds showed desirable characteristics in terms of solubility and lipophilicity, with some enhancing skin permeation (Rautio, Nevalainen, Taipale, Vepsäläinen, Gynther, Laine, & Järvinen, 2000).

Antiarrhythmic and Antihypertensive Effects

• Certain 1-substituted pyrrolidin-2-one and pyrrolidine derivatives, including compounds with a 3-(4-arylpiperazin-1-yl)propyl moiety, displayed significant antiarrhythmic and antihypertensive activities. Their effects were related to alpha-adrenolytic properties (Malawska, Kulig, Filipek, Sapa, Maciag, Zygmunt, & Antkiewicz-Michaluk, 2002).

Structural Characterization and Pharmaceutical Properties

• Structural characterization of isothiazolopyridines, including derivatives with a (4-methylpiperazin-1-yl)methyl group, has been conducted. Computational investigations were performed to find correlations between geometrical, electronic parameters, and analgesic action (Karczmarzyk & Malinka, 2008).

Novel Antimycobacterial Agents

• Pyrrole derivatives, including those with a 3-(4-methylpiperazin-1-yl)methyl group, were designed and synthesized as novel antimycobacterial agents. These compounds exhibited high activity against Mycobacterium tuberculosis and low cytotoxicity (Biava, Porretta, Poce, Supino, Deidda, Pompei, Molicotti, Manetti, & Botta, 2006).

Synthesis for Antibacterial Activities

• 3-Fluoro-4-(4-phenylpiperazin-1-yl)aniline and its derivatives were synthesized and revealed high anti-Mycobacterium smegmatis activity. These compounds have potential as antibacterial agents (Yolal, Başoğlu, Bektaş, Demirci, Alpay‐Karaoglu, & Demirbaş, 2012).